N-(benzo[d]thiazol-6-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-3-oxobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C21H12N2O3S/c24-20(23-13-6-7-17-19(9-13)27-11-22-17)16-10-15-14-4-2-1-3-12(14)5-8-18(15)26-21(16)25/h1-11H,(H,23,24)
• InChI Key: CBJOCFIGRMGCAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=O)O3)C(=O)NC4=CC5=C(C=C4)N=CS5
• Molecular Formula: C21H12N2O3S
• Molecular Weight: 372.4 g/mol

Description

“N-(benzo[d]thiazol-6-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide” is a chemical compound that belongs to the benzothiazole family. Benzothiazoles are heterocyclic compounds with a wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “N-(benzo[d]thiazol-6-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be characterized by various spectroscopic techniques such as NMR, FT-IR spectroscopies, mass spectrometry, and single X-ray crystallography.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For instance, they can react with different reagents to form new compounds with potential biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be studied using various techniques. Some compounds do not violate the rule of five and have good bioavailability and drug-likeness scores.

Scientific Research Applications

Anti-Tubercular Activity

• Recent research has focused on the synthesis of benzothiazole-based anti-tubercular compounds. These molecules have been evaluated for their inhibitory effects against Mycobacterium tuberculosis (M. .
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Anti-Inflammatory and Analgesic Properties

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Urease Inhibition

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Other Biological Activities

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Mechanism of Action

While the specific mechanism of action for “N-(benzo[d]thiazol-6-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide” is not mentioned in the retrieved papers, benzothiazole derivatives are known to exhibit a wide range of biological activities. For example, some benzothiazole derivatives have shown significant anti-inflammatory and analgesic activities.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives depend on their specific structures and biological activities. Some benzothiazole derivatives have been found to be safe anti-inflammatory agents.

Future Directions

The future research on “N-(benzo[d]thiazol-6-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide” and other benzothiazole derivatives could focus on further exploring their biological activities and developing more efficient synthetic methods. Additionally, more studies are needed to fully understand their mechanisms of action and to optimize their physicochemical and pharmacokinetic properties.